Cas no 186303-50-4 (5-Hexene-2,4-dione, 1,1,1-trifluoro-6-phenyl-, (5E)-)

• Product Name: 5-Hexene-2,4-dione, 1,1,1-trifluoro-6-phenyl-, (5E)-
• CAS No: 186303-50-4
• MF: C₁₂H₉F₃O₂
• MW: 242.193874120712
• CID: 1382794
• PubChem ID: 5340907
• Update Time: 2025-04-20

5-Hexene-2,4-dione, 1,1,1-trifluoro-6-phenyl-, (5E)- Chemical and Physical Properties

Names and Identifiers

• 5-Hexene-2,4-dione, 1,1,1-trifluoro-6-phenyl-, (5E)-
• 18931-64-1
• CSOPVKUECMSWBR-VOTSOKGWSA-N
• BIM-0000197.P001
• 5-Hexene-2,4-dione, 1,1,1-trifluoro-6-phenyl-
• 1,1,1-Trifluoro-6-phenylhex-5-(E)-ene-2,4-dione
• CB01500
• SR-01000213508-1
• DS-16908
• 1,1,1-trifluoro-6-phenylhex-5-ene-2,4-dione
• (E)-1,1,1-trifluoro-6-phenylhex-5-ene-2,4-dione
• MFCD00760722
• SR-01000213508
• 186303-50-4
• AKOS016007439
• SMSF0006195
• CS-0187960

• MDL： MFCD00760722
• Inchi： 1S/C12H9F3O2/c13-12(14,15)11(17)8-10(16)7-6-9-4-2-1-3-5-9/h1-7H,8H2/b7-6+
• InChI Key： CSOPVKUECMSWBR-VOTSOKGWSA-N
• SMILES： FC(C(CC(/C=C/C1C=CC=CC=1)=O)=O)(F)F

Computed Properties

• Exact Mass: 242.05547
• Monoisotopic Mass: 242.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14